Cas no 1553334-53-4 (1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene)

• Product Name: 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene
• CAS No: 1553334-53-4
• MF: C₁₀H₁₀BrClF₂O
• MW: 299.539608478546
• CID: 5915032
• PubChem ID: 82007332
• Update Time: 2025-06-13

1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene
• 1-[2-bromo-1-(2,2-difluoroethoxy)ethyl]-2-chlorobenzene
• EN300-1133440
• AKOS020989925
• 1553334-53-4

• Inchi： 1S/C10H10BrClF2O/c11-5-9(15-6-10(13)14)7-3-1-2-4-8(7)12/h1-4,9-10H,5-6H2
• InChI Key： GSDWKJAJUZNMDF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1Cl)OCC(F)F

Computed Properties

• Exact Mass: 297.95716g/mol
• Monoisotopic Mass: 297.95716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene

Introduction to 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene (CAS No. 1553334-53-4)

1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene, identified by its CAS number 1553334-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and synthetic chemistry.

The molecular structure of 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene features a benzene ring substituted with bromine and chlorine atoms, along with an ethyl chain that terminates in a bromo group and is linked to a difluoroethoxy moiety. This distinctive arrangement of functional groups imparts a high degree of reactivity and versatility, enabling its use in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. The presence of both bromine and chlorine atoms in the benzene ring suggests potential utility in cross-coupling reactions, which are fundamental to the construction of complex organic molecules. These reactions are widely employed in the pharmaceutical industry to create new drug candidates with improved pharmacological properties.

The 2,2-difluoroethoxy group attached to the ethyl chain introduces additional electronic complexity, which can influence the compound's interactions with biological targets. Fluorine atoms are known to enhance metabolic stability and binding affinity, making them a common feature in many modern drugs. The combination of these elements in 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene suggests that it may exhibit promising pharmacokinetic profiles.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. Studies have shown that the introduction of fluorine atoms can lead to significant improvements in drug efficacy and safety. For instance, fluorinated analogs of existing drugs have demonstrated enhanced binding to target proteins and reduced susceptibility to metabolic degradation. The structural features of 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene align well with these trends, making it a compelling candidate for further investigation.

The synthesis of 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene involves multi-step organic transformations that require precise control over reaction conditions. The bromo and chloro substituents on the benzene ring provide reactive sites for nucleophilic substitution reactions, while the difluoroethoxy group can be introduced through nucleophilic aromatic substitution or other fluorination techniques. These synthetic strategies have been refined over the years and are now well-established in the chemical literature.

In addition to its potential applications in drug discovery, 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene may also find utility in materials science and agrochemical research. The unique combination of functional groups makes it a versatile building block for creating novel materials with tailored properties. For example, its reactivity with other organic compounds could lead to the development of new polymers or coatings with enhanced performance characteristics.

The chemical properties of this compound have been extensively studied in academic laboratories worldwide. Researchers have explored its reactivity patterns and have developed various synthetic routes to functionalize its structure further. These studies have not only expanded our understanding of organic chemistry but also provided valuable insights into the design of new therapeutic agents.

The use of computational methods has played a crucial role in analyzing the potential applications of 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions are essential for guiding experimental efforts and optimizing drug candidates for clinical development.

In conclusion, 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-2-chlorobenzene (CAS No. 1553334-53-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and materials. As our understanding of organic chemistry continues to evolve, compounds like this one will undoubtedly play an increasingly important role in advancing scientific knowledge and innovation.